(R,S)-N-Nitroso Anatabine
(R,S)-N-Nitroso Anatabine
Brand Name:
Vulcanchem
CAS No.:
887407-16-1
VCID:
VC0013793
InChI:
InChI=1S/C10H11N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h1-4,6,8,10H,5,7H2
SMILES:
C1C=CCN(C1C2=CN=CC=C2)N=O
Molecular Formula:
C10H11N3O
Molecular Weight:
189.21 g/mol
(R,S)-N-Nitroso Anatabine
CAS No.: 887407-16-1
Reference Standards
VCID: VC0013793
Molecular Formula: C10H11N3O
Molecular Weight: 189.21 g/mol
| CAS No. | 887407-16-1 |
|---|---|
| Product Name | (R,S)-N-Nitroso Anatabine |
| Molecular Formula | C10H11N3O |
| Molecular Weight | 189.21 g/mol |
| IUPAC Name | 3-(1-nitroso-3,6-dihydro-2H-pyridin-2-yl)pyridine |
| Standard InChI | InChI=1S/C10H11N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h1-4,6,8,10H,5,7H2 |
| Standard InChIKey | ZJOFAFWTOKDIFH-UHFFFAOYSA-N |
| SMILES | C1C=CCN(C1C2=CN=CC=C2)N=O |
| Canonical SMILES | C1C=CCN(C1C2=CN=CC=C2)N=O |
| Synonyms | 1,2,3,6-Tetrahydro-1-nitroso-2,3’-bipyridine; N’-Nitrosoanatabine; (R,S)-NAT; |
| PubChem Compound | 528366 |
| Last Modified | Nov 11 2021 |
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